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Compound of Interest

Compound Name: insta-gel

Cat. No.: B1173381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to sample preparation using Insta-Gel Plus, a

versatile liquid scintillation cocktail. The following sections detail its applications, quantitative

performance, and step-by-step protocols for a variety of common sample types.

Introduction to Insta-Gel Plus
Insta-Gel Plus is a multipurpose liquid scintillation cocktail renowned for its high efficiency and

sample-holding capacity for both aqueous and non-aqueous samples.[1][2] A key feature of

Insta-Gel Plus is its ability to form a stable gel, particularly with high volumes of aqueous

samples, which is ideal for suspending solids and preventing particulate settling during

counting.[1][3] This makes it a valuable tool for a wide range of applications in research, drug

development, and environmental monitoring.

Key Applications
Insta-Gel Plus is particularly well-suited for the following applications:

Aqueous Samples: Counting large volumes of water and various buffer solutions.[1][3]

Suspended Solids and Powders: Forming a stable gel matrix to suspend insoluble particles

for accurate counting.[1][2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1173381?utm_src=pdf-interest
https://www.benchchem.com/product/b1173381?utm_src=pdf-body
https://www.benchchem.com/product/b1173381?utm_src=pdf-body
https://www.benchchem.com/product/b1173381?utm_src=pdf-body
https://www.revvity.com/product/insta-gel-pl-1-l-6013391
https://en.novabio.ee/scintillation-cocktails/insta-gel-plus-2x5-liters
https://www.benchchem.com/product/b1173381?utm_src=pdf-body
https://www.revvity.com/product/insta-gel-pl-1-l-6013391
https://resources.revvity.com/pdfs/app-lsc-counting-aqueous-samples.pdf
https://www.benchchem.com/product/b1173381?utm_src=pdf-body
https://www.revvity.com/product/insta-gel-pl-1-l-6013391
https://resources.revvity.com/pdfs/app-lsc-counting-aqueous-samples.pdf
https://www.revvity.com/product/insta-gel-pl-1-l-6013391
https://en.novabio.ee/scintillation-cocktails/insta-gel-plus-2x5-liters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TLC Scrapings: Efficiently counting radiolabeled compounds from Thin Layer

Chromatography plates.[1][2]

Biological Samples: Suitable for a range of biological matrices with appropriate pretreatment.

Quantitative Data
The performance of Insta-Gel Plus is characterized by its high counting efficiency and sample

holding capacity. The following tables summarize key quantitative data for common isotopes

and sample types.

Table 1: Counting Efficiency for Aqueous Samples

Isotope Sample Load (% Aqueous) Counting Efficiency (%)

³H 5 ~56

¹⁴C 5 ~95

³H 50 ~25

¹⁴C 50 ~80

Data derived from a performance comparison of liquid scintillation cocktails.

Table 2: Sample Holding Capacity for Various Aqueous Solutions (in 10 mL of Insta-Gel Plus)
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Sample Type Maximum Sample Volume Observations

Distilled Water > 5.0 mL
Forms a gel at loadings >4mL.

[4]

Tap Water > 4.0 mL
Forms a gel at loadings >4mL.

[4]

Low Ionic Strength Buffers > 2.5 mL
Forms a stable gel at higher

volumes.[3]

Medium Ionic Strength Buffers Up to 2.5 mL

Milk 2.0 mL

Urine 1.0 mL

Experimental Workflow Overview
The general workflow for preparing samples with Insta-Gel Plus involves sample pretreatment

(if necessary), mixing with the cocktail, and subsequent counting. The specific steps will vary

depending on the sample matrix.

Sample Preparation Scintillation Counting

Sample Collection Sample Pretreatment
(e.g., solubilization, extraction) Add Insta-Gel Plus Vortex to Homogenize Dark Adapt Liquid Scintillation Counting

Click to download full resolution via product page

Caption: General experimental workflow for sample preparation with Insta-Gel Plus.

Detailed Experimental Protocols
The following are step-by-step protocols for preparing various sample types for liquid

scintillation counting with Insta-Gel Plus.

Aqueous Samples (e.g., Water, Buffers)
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This protocol is suitable for a wide range of aqueous samples, including water, saline solutions,

and buffers of low to medium ionic strength.

Methodology:

Pipette up to 5 mL of the aqueous sample directly into a 20 mL liquid scintillation vial.

Add 10-15 mL of Insta-Gel Plus to the vial.

Cap the vial securely and vortex vigorously for 10-15 seconds until a homogeneous solution

or a stable, uniform gel is formed. For sample volumes greater than 4 mL in 10 mL of

cocktail, a gel will typically form.[4]

Wipe the outside of the vial to remove any contaminants.

Place the vial in the liquid scintillation counter.

Allow for a dark adaptation period of at least 15-30 minutes to minimize chemiluminescence

and photoluminescence.

Proceed with counting.

Suspended Solids (e.g., Sediments, Particulates)
Insta-Gel Plus is ideal for counting insoluble particles by suspending them in a stable gel

matrix.

Methodology:

Weigh or pipette a known amount of the sample containing suspended solids into a 20 mL

liquid scintillation vial. The sample should be in a liquid that is compatible with Insta-Gel Plus

(e.g., water).

Add a sufficient volume of Insta-Gel Plus to achieve a final gel consistency. A common

starting point is a 1:2 or 1:3 ratio of sample volume to cocktail volume.

Cap the vial tightly and shake or vortex vigorously until the solids are evenly dispersed and a

uniform gel is formed.
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Visually inspect the vial to ensure there is no settling of particles. If settling occurs, adjust the

sample-to-cocktail ratio.

Wipe the exterior of the vial.

Place the vial in the liquid scintillation counter.

Allow for a dark adaptation period of at least 30 minutes.

Commence counting.

TLC (Thin Layer Chromatography) Scrapings
This protocol outlines the procedure for quantifying radiolabeled compounds separated by TLC.

Methodology:

Visualize the TLC plate using an appropriate method (e.g., UV light, autoradiography).

Carefully scrape the silica gel from the area of interest onto a piece of weighing paper.

Transfer the scrapings into a 20 mL liquid scintillation vial.

Add 1-2 mL of a suitable solvent (e.g., water for polar compounds, ethanol, or methanol for

less polar compounds) to elute the radiolabeled compound from the silica. Gently agitate and

let it sit for 10-15 minutes.

Add 10-15 mL of Insta-Gel Plus to the vial.

Cap the vial and vortex vigorously to create a stable suspension of the silica particles within

the gel.

Wipe the outside of the vial.

Place the vial in the liquid scintillation counter for dark adaptation (at least 30 minutes)

before counting.

Biological Tissues (Solubilization Method)
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For solid biological samples, a solubilization step is required before adding the scintillation

cocktail.

Methodology:

Place a small, weighed piece of tissue (typically 100-200 mg) into a 20 mL glass scintillation

vial.

Add a suitable tissue solubilizer (e.g., Soluene®-350) according to the manufacturer's

instructions.

Incubate the vial at 50-60°C until the tissue is completely dissolved.

If the solution is colored, a bleaching agent (e.g., hydrogen peroxide) may be carefully added

to reduce color quenching. Allow any reaction to subside.

Cool the vial to room temperature.

Neutralize the alkaline solubilizer by adding a small amount of a weak acid (e.g., acetic acid)

to prevent chemiluminescence.

Add 10-15 mL of a compatible scintillation cocktail like Insta-Gel Plus.

Vortex thoroughly to ensure a homogeneous mixture.

Wipe the vial and place it in the liquid scintillation counter.

Allow for an extended dark adaptation period (e.g., 1-2 hours) to minimize

chemiluminescence.

Proceed with counting.
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Weigh Tissue Sample

Add Tissue Solubilizer

Incubate at 50-60°C

Cool to Room Temperature

Neutralize (Optional)

Add Insta-Gel Plus

Vortex

Dark Adapt & Count
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Caption: Workflow for tissue sample preparation using a solubilization method.

Troubleshooting Common Issues
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Table 3: Troubleshooting Guide

Issue Potential Cause Recommended Solution

Phase Separation

Sample volume exceeds the

capacity of the cocktail. High

ionic strength of the sample.

Reduce the sample volume or

increase the volume of Insta-

Gel Plus. For high ionic

strength samples, consider

diluting the sample with

deionized water if possible.

Color Quenching
Colored sample (e.g., from

biological material).

Use a bleaching agent (e.g.,

hydrogen peroxide) during

sample preparation.

Alternatively, prepare a smaller

sample to reduce the color

intensity.

Chemiluminescence
Alkaline samples (e.g., after

tissue solubilization).

Neutralize the sample with a

weak acid before adding the

cocktail. Allow for a longer dark

adaptation period before

counting.

Photoluminescence
Exposure of the

cocktail/sample to light.

Always perform sample

preparation in subdued light

and allow for an adequate dark

adaptation period in the

counter.

Safety Precautions
Insta-Gel Plus is a flammable liquid and should be handled with appropriate safety

precautions. Always work in a well-ventilated area, away from open flames or sparks. Wear

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

